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Compound of Interest

Compound Name: SIS17

Cat. No.: B610853 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on handling SIS17, a selective HDAC11 inhibitor, with a focus on

improving its stability in aqueous solutions for reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is SIS17 and what is its mechanism of action?

SIS17 is a potent and selective inhibitor of histone deacetylase 11 (HDAC11), with an IC50 of

0.83 μM.[1][2][3][4] It functions by inhibiting the demyristoylation of serine

hydroxymethyltransferase 2 (SHMT2), a known substrate of HDAC11.[1][3][5][6] Unlike many

other HDAC inhibitors, SIS17 is highly selective for HDAC11 and does not show significant

inhibition of other HDAC classes at similar concentrations.[5][7]

Q2: I'm observing inconsistent results in my experiments with SIS17. Could this be related to its

stability?

Yes, inconsistent results are a strong indicator of SIS17 instability. The compound is known to

be unstable in solutions, and it is highly recommended to use freshly prepared solutions for all

experiments to ensure reliable and reproducible data.[1]

Q3: What is the recommended solvent for preparing SIS17 stock solutions?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of SIS17.[2][3][7] It is crucial to use anhydrous (moisture-free) DMSO, as absorbed

moisture can reduce the solubility of the compound.[2]

Q4: How should I store SIS17 powder and stock solutions?

Powder: Store the solid form of SIS17 at -20°C for long-term storage (up to 3 years).[2][7]

Stock Solutions in DMSO: Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles and store at -80°C for up to 1 year or -20°C for up to 1 month.

[2]

Q5: My SIS17 solution appears cloudy or has precipitated. What should I do?

Precipitation can occur, especially when diluting the DMSO stock solution into aqueous buffers.

If you observe precipitation or phase separation, you can try gentle heating and/or sonication to

aid dissolution.[1][3] However, be cautious with heating as it might accelerate degradation. It is

always best to prepare the working solution fresh before each experiment.
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Problem Possible Cause Troubleshooting Steps

Inconsistent IC50 values or

variable experimental results.

Degradation of SIS17 in

aqueous solution.

Always prepare fresh working

solutions from a frozen DMSO

stock immediately before use.

Minimize the time the

compound spends in aqueous

buffer before adding to the

assay.

Precipitation upon dilution of

DMSO stock into aqueous

buffer.

Poor solubility of SIS17 in

aqueous media. The final

DMSO concentration may be

too low.

Increase the final percentage

of DMSO in your working

solution if your experimental

system allows. Use of co-

solvents like PEG300 and

surfactants like Tween-80 can

improve solubility for in vivo

studies.[1][3]

Complete loss of activity.

The compound may have

degraded due to improper

storage or prolonged exposure

to aqueous environments.

Discard the old solution and

prepare a fresh one from the

powder. Verify the storage

conditions of both the powder

and the stock solution.

Quantitative Data Summary
The following table summarizes the available data on SIS17 solubility and stability. Note that

detailed quantitative data on degradation kinetics in various aqueous buffers is not readily

available in the public domain.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.medchemexpress.com/sis17.html
https://www.targetmol.com/compound/sis17
https://www.benchchem.com/product/b610853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

IC50 (HDAC11) 0.83 µM [1][2][3][4]

Solubility in DMSO ≥ 73 mg/mL (199.12 mM) [2]

10 mM [7]

125 mg/mL (340.97 mM) [3]

Solubility in Ethanol 18 mg/mL [2]

Water Solubility Poor [8]

Storage (Powder) 3 years at -20°C [2]

Storage (in Solvent)
1 year at -80°C; 1 month at

-20°C
[2]

Experimental Protocols
Protocol 1: Preparation of SIS17 Stock Solution

Warm the vial of SIS17 powder to room temperature before opening to prevent moisture

condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into single-use tubes and store at -80°C.

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Assays

This protocol is a general guideline and may need optimization for your specific cell type and

assay conditions.

Thaw a single-use aliquot of the SIS17 DMSO stock solution at room temperature.
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Immediately before use, dilute the stock solution to the final desired concentration in your

cell culture medium or assay buffer.

Mix thoroughly by gentle pipetting or vortexing.

Add the freshly prepared working solution to your experimental setup without delay.

Protocol 3: Formulation for In Vivo Studies

This formulation is based on vendor recommendations and may require optimization based on

the animal model and administration route.

Prepare a stock solution of SIS17 in DMSO (e.g., 20 mg/mL).

For a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, add the

components sequentially.[1][3]

Start with the PEG300, then add the SIS17 DMSO stock and mix well.

Add the Tween-80 and mix until the solution is clear.

Finally, add the saline and mix thoroughly.

This formulation should be prepared fresh on the day of use.[1]
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Click to download full resolution via product page

Caption: Mechanism of SIS17 action on the HDAC11 signaling pathway.
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Inconsistent or
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Was the working
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Discard old stocks.
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at -80°C in single-use aliquots.

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b610853?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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